5-Methyl-2-propoxyaniline
Overview
Description
5-Methyl-2-propoxyaniline is a chemical compound with the molecular formula C10H15NO . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 5-Methyl-2-propoxyaniline consists of 10 carbon atoms, 15 hydrogen atoms, and 1 nitrogen atom . The exact structure couldn’t be found in the search results.Scientific Research Applications
Proteomics Research
5-Methyl-2-propoxyaniline: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions . This compound is used as a specialty product in proteomics research due to its unique properties that can aid in the identification and analysis of protein structures and interactions.
Sweetener Derivative Synthesis
In the field of food chemistry, 5-Methyl-2-propoxyaniline derivatives have been explored for their potential use in sweetener synthesis . These derivatives can help in understanding the chemoreception mechanism of sweet taste receptors, which is crucial for developing new artificial sweeteners.
Pharmacology
In pharmacological research, 5-Methyl-2-propoxyaniline is part of studies related to quinoline derivatives, which are significant due to their various applications in medicinal chemistry . Quinoline and its analogs are known for their therapeutic properties, including anticancer, antioxidant, and anti-inflammatory activities.
Agricultural Chemistry
This compound has been investigated for its role in the synthesis of photoreactive derivatives used in photoaffinity labeling . Such applications are important in agricultural chemistry, where understanding the interaction between chemicals and biological targets is essential for developing new agrochemicals.
Materials Science
5-Methyl-2-propoxyaniline: is relevant in materials science, where it may be involved in the development of new materials with specific properties for advanced applications . Its molecular structure could contribute to the design of materials with desired characteristics.
Environmental Science
In environmental science, 5-Methyl-2-propoxyaniline could be part of studies focusing on the removal of pollutants or the development of new materials for environmental remediation . Understanding the interactions of such compounds with environmental pollutants is key to improving pollution control technologies.
Future Directions
properties
IUPAC Name |
5-methyl-2-propoxyaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-3-6-12-10-5-4-8(2)7-9(10)11/h4-5,7H,3,6,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWRYWFOSRHSJGI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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